Cas no 1807063-59-7 (2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde
• CAS No: 1807063-59-7
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4885548
• Update Time: 2025-10-30

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-7-5(3-14)4(8(10)11)2-13-6(7)1-12/h2-3,8H,1,12H2
• InChI Key： JAWUDZOEMDKSOP-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC=C(C(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.1
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1807063-59-7) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple substituents, including an aminomethyl group, a difluoromethyl group, and a fluoro group. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The pyridine ring serves as a robust scaffold for the attachment of various functional groups, enabling the creation of molecules with diverse biological activities. In the case of 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde, the substitution pattern on the pyridine ring is critical for its activity. The aminomethyl group at position 2 introduces nucleophilic properties, while the difluoromethyl group at position 5 enhances the molecule's stability and lipophilicity. The fluoro group at position 3 further modulates the electronic properties of the molecule, making it highly reactive in certain chemical environments.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel pesticides and herbicides. The carboxaldehyde group at position 4 is particularly valuable in such applications, as it can undergo condensation reactions to form stable amide or imine bonds with other molecules. These reactions are crucial for creating molecules with enhanced stability and bioavailability.

In addition to its role as an intermediate, 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has also been studied for its potential in medicinal chemistry. Recent studies have demonstrated that this compound exhibits significant antimicrobial activity, particularly against gram-positive bacteria. The combination of the pyridine ring and the various substituents creates a molecule with unique pharmacokinetic properties, making it a promising candidate for further exploration in drug development.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitution, alkylation, and oxidation steps. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. For example, one approach involves the reaction of a suitably substituted pyridine derivative with an aldehyde precursor under acidic conditions to form the desired product. This method has been optimized to ensure high purity and consistency in the final product.

From an environmental perspective, the stability and biodegradability of 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde are critical considerations. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1807063-59-7) is a versatile and highly functionalized compound with significant potential in various industries. Its unique structure enables it to serve as an intermediate in the synthesis of bioactive molecules, while its inherent properties make it a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.